![molecular formula C7H7ClO3S B184485 4-Chlorophenyl methanesulfonate CAS No. 6317-27-7](/img/structure/B184485.png)
4-Chlorophenyl methanesulfonate
Overview
Description
4-Chlorophenyl methanesulfonate, also known as CPMS, is an organic compound that is widely used in scientific research. It is a sulfonate ester that is commonly used as a reagent for the synthesis of various organic compounds. CPMS is a colorless liquid that is soluble in most organic solvents. In
Mechanism of Action
4-Chlorophenyl methanesulfonate acts as a sulfonating agent, which means that it adds a sulfonate group (-SO3H) to organic compounds. The sulfonate group is a strong electron-withdrawing group that can alter the reactivity and properties of the organic compound. This compound can also act as an oxidizing agent, which means that it can add an oxygen atom to organic compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cholinesterase and acetylcholinesterase, which are involved in the transmission of nerve impulses. This compound has also been shown to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
4-Chlorophenyl methanesulfonate is a useful reagent for the synthesis of various organic compounds. It is relatively easy to synthesize and is readily available. However, this compound can be hazardous to handle and requires proper safety precautions. It can also be expensive, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of 4-Chlorophenyl methanesulfonate in scientific research. One direction is the synthesis of new sulfonamides and sulfones that can be used as antibiotics and other therapeutic agents. Another direction is the use of this compound as a tool for the modification of proteins and other biomolecules. This compound can be used to add sulfonate groups to proteins, which can alter their activity and properties. Finally, this compound can be used in the development of new catalysts for organic reactions. This compound can be used as a sulfonating agent to modify the properties of catalysts, which can improve their activity and selectivity.
Conclusion
In conclusion, this compound is a useful reagent for the synthesis of various organic compounds and has a wide range of scientific research applications. It acts as a sulfonating and oxidizing agent and has several biochemical and physiological effects. This compound has advantages and limitations for lab experiments and has several future directions for scientific research.
Synthesis Methods
4-Chlorophenyl methanesulfonate is synthesized by the reaction of 4-chlorophenol with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction produces this compound and hydrogen chloride gas as a byproduct. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform.
Scientific Research Applications
4-Chlorophenyl methanesulfonate is widely used in scientific research as a reagent for the synthesis of various organic compounds. It is commonly used in the synthesis of sulfonamides, which are a class of organic compounds that are widely used as antibiotics. This compound is also used in the synthesis of sulfones, which are used in the treatment of various diseases such as leprosy and tuberculosis.
properties
IUPAC Name |
(4-chlorophenyl) methanesulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClO3S/c1-12(9,10)11-7-4-2-6(8)3-5-7/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSGFXGPDQYGPDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClO3S | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90285102 | |
Record name | 4-chlorophenyl methanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90285102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.65 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6317-27-7 | |
Record name | NSC40485 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40485 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-chlorophenyl methanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90285102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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